2'-Deoxyisoguanosine

Description

2'-Deoxyisoguanosine is a purine nucleoside analog . It is similar in structure to 2'-Deoxyguanosine, featuring a deoxyribose sugar attached to a modified guanine base . Specifically, it's guanine with the amine and carbonyl groups swapped . 2'-Deoxyisoguanosine can adopt multiple tautomeric forms, allowing it to create base pairs with thymidine .

2'-Deoxyisoguanosine's capacity to adopt different tautomers to form base pairs with thymidine has been observed through high-resolution crystal structure analysis . Researchers have explored its potential role in mutation and its existence in DNA . Isoguanine, also known as 2-hydroxyadenine, is found in oxidatively damaged DNA and can induce mutations .

Another related compound is N2-methyl-2'-deoxyguanosine, a guanine derivative that enhances the thermodynamic stability of G-quadruplexes (GQs) . GQs are DNA structures that can be stabilized or destabilized by nucleotide analogs . For example, modifying oligodeoxynucleotides with N2-methyl-2'-deoxyguanosine can increase their anti-HIV activity .

• CAS No.: 106449-56-3
• Product Name: 2'-Deoxyisoguanosine
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 6-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-2-one
• Standard InChI: InChI=1S/C10H13N5O4/c11-8-7-9(14-10(18)13-8)15(3-12-7)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t4-,5+,6+/m0/s1
• Standard InChIKey: SWFIFWZFCNRPBN-KVQBGUIXSA-N
• SMILES: C1C(C(OC1N2C=NC3=C(NC(=O)N=C32)N)CO)O
• Canonical SMILES: C1C(C(OC1N2C=NC3=C(NC(=O)N=C32)N)CO)O
• Synonyms: 1,2-Dihydro-2-oxoadenosine; 2'-deoxyisoguanosine; 2-Hydroxyadenosine; crotonoside; isoguanosine
• PubChem Compound: 198689
• Last Modified: Sep 13 2023